![molecular formula C8H3F2NO2 B1176402 Carbonic dichloride, polymer with 4,4-(1-methylethylidene)bis2,6-dibromophenol and 4,4-(1-methylethy CAS No. 156042-31-8](/img/no-structure.png)
Carbonic dichloride, polymer with 4,4-(1-methylethylidene)bis2,6-dibromophenol and 4,4-(1-methylethy
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Overview
Description
Carbonic dichloride, polymer with 4,4-(1-methylethylidene)bis2,6-dibromophenol and 4,4-(1-methylethy, also known as Carbonic dichloride, polymer with 4,4-(1-methylethylidene)bis2,6-dibromophenol and 4,4-(1-methylethy, is a useful research compound. Its molecular formula is C8H3F2NO2. The purity is usually 95%.
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properties
CAS RN |
156042-31-8 |
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Product Name |
Carbonic dichloride, polymer with 4,4-(1-methylethylidene)bis2,6-dibromophenol and 4,4-(1-methylethy |
Molecular Formula |
C8H3F2NO2 |
Molecular Weight |
0 |
synonyms |
Carbonic dichloride, polymer with 4,4-(1-methylethylidene)bis2,6-dibromophenol and 4,4-(1-methylethylidene)bisphenol, 4-(1-methyl-1-phenylethyl)phenyl ester |
Origin of Product |
United States |
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